![molecular formula C9H7ClN2OS2 B4769463 5-chloro-N-(5-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide](/img/structure/B4769463.png)
5-chloro-N-(5-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide
Overview
Description
5-chloro-N-(5-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide is a chemical compound with a molecular formula of C11H8ClN3OS2. It is commonly referred to as "compound X" and is used in scientific research for its unique properties.
Mechanism of Action
The exact mechanism of action of 5-chloro-N-(5-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cellular processes. This leads to the disruption of normal cellular function and ultimately results in the death of the target cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various types of fungi and bacteria, including Candida albicans and Staphylococcus aureus. It has also been shown to induce apoptosis (cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-N-(5-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide in lab experiments is its broad spectrum of activity against various types of microorganisms and cancer cells. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for the use of 5-chloro-N-(5-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide in scientific research. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is to optimize its use as an antifungal and antibacterial agent. Additionally, more research is needed to fully understand its mechanism of action and how it can be used to target specific cellular processes.
Scientific Research Applications
5-chloro-N-(5-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide is used in scientific research for its potential therapeutic properties. It has been shown to have antifungal, antibacterial, and antitumor activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Properties
IUPAC Name |
5-chloro-N-(5-methyl-1,3-thiazol-2-yl)thiophene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2OS2/c1-5-4-11-9(14-5)12-8(13)6-2-3-7(10)15-6/h2-4H,1H3,(H,11,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKMADLNFLPZTJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)NC(=O)C2=CC=C(S2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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